Cas no 1937224-19-5 (1-aminohex-3-en-2-ol)

• Product Name: 1-aminohex-3-en-2-ol
• CAS No: 1937224-19-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 5948964
• PubChem ID: 131237481
• Update Time: 2025-06-14

1-aminohex-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-aminohex-3-en-2-ol
• 1937224-19-5
• EN300-1831212

• Inchi： 1S/C6H13NO/c1-2-3-4-6(8)5-7/h3-4,6,8H,2,5,7H2,1H3/b4-3+
• InChI Key： NSTBXPIOXMJDFR-ONEGZZNKSA-N
• SMILES： OC(/C=C/CC)CN

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-aminohex-3-en-2-ol

Recent Advances in the Study of 1937224-19-5 and 1-aminohex-3-en-2-ol in Chemical Biology and Pharmaceutical Research

The chemical compound with the identifier 1937224-19-5 and the product name 1-aminohex-3-en-2-ol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, synthesis of bioactive compounds, and their role as intermediates in the production of more complex pharmaceutical agents. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 1-aminohex-3-en-2-ol, which serves as a key intermediate in the synthesis of various pharmacologically active molecules. The compound's unique structural features, including its amino and hydroxyl functional groups, make it a valuable building block in organic synthesis. Researchers have successfully employed 1-aminohex-3-en-2-ol in the development of novel inhibitors targeting specific enzymes involved in disease pathways, such as cancer and infectious diseases.

In addition to its synthetic utility, 1-aminohex-3-en-2-ol has been investigated for its direct biological effects. Preliminary in vitro studies suggest that this compound may exhibit moderate antimicrobial activity against certain bacterial strains, although further research is needed to elucidate its mechanism of action and optimize its efficacy. The compound's potential as a scaffold for the design of new antimicrobial agents is an area of active investigation, with several research groups exploring its derivatives for enhanced activity and selectivity.

The compound identified by the CAS number 1937224-19-5, while less extensively studied than 1-aminohex-3-en-2-ol, has also shown promise in recent pharmacological screenings. Early-stage research indicates that this molecule may interact with specific cellular targets involved in inflammation and immune response. These findings have sparked interest in its potential as a lead compound for the development of anti-inflammatory drugs, with ongoing studies aimed at characterizing its binding affinity and specificity for relevant biological targets.

From a chemical perspective, both 1937224-19-5 and 1-aminohex-3-en-2-ol present interesting challenges and opportunities for synthetic chemists. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and stereoselective production of these compounds, which is crucial for their application in drug development where enantiomeric purity is often essential for biological activity. Novel synthetic routes employing organocatalysis and transition metal catalysis have been reported, offering improved yields and reduced environmental impact compared to traditional methods.

Looking forward, the research community anticipates that further investigation of these compounds will yield important insights into their structure-activity relationships and therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully exploit the medicinal chemistry opportunities presented by 1937224-19-5 and 1-aminohex-3-en-2-ol. As these studies progress, we can expect to see more detailed reports on their pharmacokinetic properties, toxicity profiles, and in vivo efficacy, which will determine their viability as drug candidates or synthetic intermediates.